3,8-Dimethyl-5-(propan-2-yl)-1,2,6,7,8,8a-hexahydronaphthalen-2-ol

• CAS No.: 96517-04-3
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: 3,8-dimethyl-5-propan-2-yl-1,2,6,7,8,8a-hexahydronaphthalen-2-ol
• InChI: InChI=1S/C15H24O/c1-9(2)12-6-5-10(3)13-8-15(16)11(4)7-14(12)13/h7,9-10,13,15-16H,5-6,8H2,1-4H3
• InChI Key: HWWSPCALNNAGNM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(=C2C1CC(C(=C2)C)O)C(C)C

Description

3,8-Dimethyl-5-(propan-2-yl)-1,2,6,7,8,8a-hexahydronaphthalen-2-ol is a sesquiterpenoid compound Sesquiterpenoids are a class of terpenoids that consist of three isoprene units and often exhibit a wide range of biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,8-Dimethyl-5-(propan-2-yl)-1,2,6,7,8,8a-hexahydronaphthalen-2-ol typically involves multiple steps, starting from simpler organic molecules. One common synthetic route involves the cyclization of a precursor molecule followed by various functional group modifications to achieve the desired structure. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

3,8-Dimethyl-5-(propan-2-yl)-1,2,6,7,8,8a-hexahydronaphthalen-2-ol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. The reaction conditions may vary depending on the desired product, but they often involve controlled temperatures, pressures, and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or hydrocarbons.

Scientific Research Applications

3,8-Dimethyl-5-(propan-2-yl)-1,2,6,7,8,8a-hexahydronaphthalen-2-ol has several scientific research applications, including:

Chemistry: Used as a precursor or intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases and conditions.

Industry: Utilized in the production of fragrances, flavors, and other industrial products.

Mechanism of Action

The mechanism of action of 3,8-Dimethyl-5-(propan-2-yl)-1,2,6,7,8,8a-hexahydronaphthalen-2-ol involves its interaction with specific molecular targets and pathways. For example, it may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

3,8-Dimethyl-5-propan-2-yl-4a,5,6,8a-tetrahydro-1H-naphthalen-2-one: Another sesquiterpenoid with a similar structure but different functional groups.

(4aR,5S,6S,8R,8aS)-6-hydroxy-3,8-dimethyl-5-propan-2-yl-4a,5,6,7,8,8a-hexahydro-1H-naphthalen-2-one: A related compound with hydroxyl and ketone groups.

Uniqueness

3,8-Dimethyl-5-(propan-2-yl)-1,2,6,7,8,8a-hexahydronaphthalen-2-ol is unique due to its specific arrangement of functional groups and its potential for diverse biological activities. Its structure allows for various chemical modifications, making it a versatile compound for research and industrial applications.